Cas no 2034459-82-8 (N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide)

N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide is a heterocyclic compound featuring a benzotriazinone core linked to an indole carboxamide moiety. This structure confers potential biological activity, particularly in medicinal chemistry applications, due to the pharmacophoric properties of both benzotriazinone and indole scaffolds. The compound's rigid framework and hydrogen-bonding capabilities may enhance binding affinity in target interactions, making it a candidate for drug discovery research. Its synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships. The presence of multiple heteroatoms suggests utility in designing enzyme inhibitors or receptor modulators, particularly in oncology or CNS-related therapeutic areas.

N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide structure

2034459-82-8 structure

Product Name:N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide

CAS No:2034459-82-8

MF:C₁₈H₁₅N₅O₂

MW:333.344002962112

CID:5334589

Update Time:2025-06-08

N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-1H-indole-4-carboxamide
- N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide
- N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide
- Inchi： 1S/C18H15N5O2/c24-17(13-5-3-7-15-12(13)8-9-19-15)20-10-11-23-18(25)14-4-1-2-6-16(14)21-22-23/h1-9,19H,10-11H2,(H,20,24)
- InChI Key： MGTBZJLXUNKUQL-UHFFFAOYSA-N
- SMILES： O=C(C1=CC=CC2=C1C=CN2)NCCN1C(C2C=CC=CC=2N=N1)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 552
XLogP3: 2.7
Topological Polar Surface Area: 89.9

N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6559-7940-2μmol	N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide	2034459-82-8	2μmol	$57.0	2023-09-08
Life Chemicals	F6559-7940-5μmol	N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide	2034459-82-8	5μmol	$63.0	2023-09-08
Life Chemicals	F6559-7940-10μmol	N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide	2034459-82-8	10μmol	$69.0	2023-09-08
Life Chemicals	F6559-7940-20μmol	N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide	2034459-82-8	20μmol	$79.0	2023-09-08
Life Chemicals	F6559-7940-1mg	N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide	2034459-82-8	1mg	$54.0	2023-09-08
Life Chemicals	F6559-7940-2mg	N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide	2034459-82-8	2mg	$59.0	2023-09-08
Life Chemicals	F6559-7940-3mg	N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide	2034459-82-8	3mg	$63.0	2023-09-08
Life Chemicals	F6559-7940-4mg	N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide	2034459-82-8	4mg	$66.0	2023-09-08
Life Chemicals	F6559-7940-5mg	N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide	2034459-82-8	5mg	$69.0	2023-09-08
Life Chemicals	F6559-7940-10mg	N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide	2034459-82-8	10mg	$79.0	2023-09-08